Cas no 27933-07-9 (Phosphonic acid,1-piperidinyl-, dibutyl ester (9CI))

• Product name: Phosphonic acid,1-piperidinyl-, dibutyl ester (9CI)
• CAS No: 27933-07-9
• MF: C₁₃H₂₈NO₃P
• MW: 277.34012
• CID: 289339
• PubChem ID: 305876

Phosphonic acid,1-piperidinyl-, dibutyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,1-piperidinyl-, dibutyl ester (9CI)
• 1-dibutoxyphosphorylpiperidine
• AC1L77RF
• CTK8H9776
• dibutyl piperidin-1-ylphosphonate
• di-n-butyl piperidinophosphonate
• NSC202982
• piperidin-1-yl-phosphonic acid dibutyl ester
• DTXSID40308299
• NSC-202982
• 27933-07-9

• Inchi： InChI=1S/C13H28NO3P/c1-3-5-12-16-18(15,17-13-6-4-2)14-10-8-7-9-11-14/h3-13H2,1-2H3
• InChI Key： BFOUZAPQGBSNGK-UHFFFAOYSA-N
• SMILES： CCCCOP(N1CCCCC1)(=O)OCCCC

Computed Properties

• Exact Mass: 277.18084
• Monoisotopic Mass: 277.18068075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77
• LogP: 4.15170